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Compound of Interest

Compound Name: 2-Hydroxy-3-methylbenzhydrazide

Cat. No.: B1580671 Get Quote

CAS Number: 30991-42-5

A comprehensive resource for researchers, scientists, and drug development professionals on

the synthesis, properties, and applications of a versatile chemical scaffold.

Abstract
2-Hydroxy-3-methylbenzhydrazide is a valuable aromatic hydrazide that serves as a critical

building block in medicinal chemistry and materials science. Its unique structural features,

including a hydroxyl group, a methyl group, and a reactive hydrazide moiety, make it an

excellent precursor for synthesizing a wide array of derivatives, such as Schiff bases and

heterocyclic compounds, with significant biological potential. This guide provides a detailed

examination of its physicochemical properties, a validated synthesis protocol, mechanistic

insights into its reactivity, and a survey of its applications in drug discovery, focusing on the

development of novel antimicrobial and anticancer agents.

Physicochemical Profile
Understanding the fundamental properties of 2-Hydroxy-3-methylbenzhydrazide is

paramount for its effective use in research and development. These characteristics influence its

solubility, reactivity, and handling requirements.
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Property Value Reference(s)

CAS Number 30991-42-5 [1]

Molecular Formula C₈H₁₀N₂O₂ [2]

Molecular Weight 166.18 g/mol [2]

Appearance White to off-white solid [1]

Melting Point 190-191°C [1]

pKa 8.78 ± 0.35 (Predicted) [1]

Density 1.262 ± 0.06 g/cm³ (Predicted) [1]

Storage Temperature
2–8 °C under inert gas

(Nitrogen or Argon)
[1]

Synthesis and Mechanistic Considerations
The synthesis of 2-Hydroxy-3-methylbenzhydrazide is typically achieved through a reliable

two-step process starting from the commercially available methyl 2-hydroxy-3-methylbenzoate.

This pathway involves the nucleophilic acyl substitution of the ester with hydrazine hydrate.

2.1 Principle of Synthesis: Hydrazinolysis
The core of the synthesis is the hydrazinolysis of an ester. Hydrazine (NH₂NH₂), being a potent

nucleophile, attacks the electrophilic carbonyl carbon of the ester (methyl 2-hydroxy-3-

methylbenzoate). This leads to the formation of a tetrahedral intermediate, which subsequently

collapses, eliminating a molecule of methanol and forming the stable hydrazide product. The

reaction is typically performed in an alcoholic solvent, such as ethanol, and may be driven to

completion by refluxing.[3][4]

2.2 Detailed Step-by-Step Synthesis Protocol
Causality: This protocol is optimized for high yield and purity. Using an excess of hydrazine

hydrate ensures the complete conversion of the starting ester. Ethanol is chosen as the solvent

due to the good solubility of both the reactant and the intermediate, and its boiling point is

suitable for achieving a sufficient reaction rate without degrading the product.
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Materials:

Methyl 2-hydroxy-3-methylbenzoate

Hydrazine hydrate (80% solution)

Absolute Ethanol

Round-bottom flask with reflux condenser

Stirring apparatus

Standard laboratory glassware for filtration and recrystallization

Procedure:

Reaction Setup: In a 250 mL round-bottom flask, dissolve methyl 2-hydroxy-3-

methylbenzoate (1 equivalent) in absolute ethanol (approximately 10-15 mL per gram of

ester).

Addition of Hydrazine: While stirring, slowly add an excess of hydrazine hydrate (3-5

equivalents) to the solution.

Reflux: Attach a reflux condenser and heat the mixture to reflux. Maintain the reflux with

continuous stirring for 4-6 hours. The progress of the reaction can be monitored using Thin

Layer Chromatography (TLC).

Isolation: After the reaction is complete, cool the mixture to room temperature. A white solid

precipitate of 2-Hydroxy-3-methylbenzhydrazide should form.

Purification: Collect the solid product by vacuum filtration and wash it with a small amount of

cold ethanol to remove any unreacted starting materials and impurities.

Recrystallization: For higher purity, recrystallize the crude product from hot ethanol. Dissolve

the solid in a minimal amount of boiling ethanol and allow it to cool slowly to form pure

crystals.

Drying: Dry the purified crystals under vacuum to obtain the final product.
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2.3 Analytical Characterization
To ensure the identity and purity of the synthesized compound, a combination of spectroscopic

techniques is employed.

FT-IR (KBr, cm⁻¹): Expected peaks would include a broad band for the O-H stretch

(phenolic), N-H stretching vibrations from the hydrazide group, a strong C=O (amide I) band,

and characteristic aromatic C=C stretching bands.[5]

¹H-NMR (DMSO-d₆, ppm): The spectrum should show distinct signals corresponding to the

aromatic protons, the methyl group protons, the labile phenolic -OH proton, and the -NH and

-NH₂ protons of the hydrazide moiety.[5][6]

Mass Spectrometry (MS): The mass spectrum should display a molecular ion peak [M]⁺

corresponding to the molecular weight of the compound (166.18 g/mol ).[6]

Core Applications in Drug Discovery
The true value of 2-Hydroxy-3-methylbenzhydrazide lies in its role as a versatile scaffold for

generating libraries of compounds with diverse biological activities.[7][8] Hydrazides and their

derivatives are known to exhibit a wide range of pharmacological effects, including

antimicrobial, anticonvulsant, anti-inflammatory, and antitumor activities.[9][10]

3.1 Precursor for Potent Schiff Base Derivatives
The hydrazide group is an excellent nucleophile for condensation reactions with aldehydes and

ketones, forming hydrazones (a class of Schiff bases).[11] This reaction is a cornerstone of

combinatorial chemistry for drug discovery. The resulting -C=N-NH-C=O- linkage is a key

pharmacophore in many biologically active molecules. The 2-hydroxy group often participates

in intramolecular hydrogen bonding, which can influence the conformation and biological

activity of the final molecule.[12]

Antimicrobial Agents: Many Schiff bases derived from aromatic hydrazides exhibit potent

antibacterial and antifungal properties.[5][13][14] The mechanism often involves the inhibition

of essential microbial enzymes or disruption of cell wall synthesis. The lipophilicity introduced

by the aldehyde or ketone fragment can enhance cell membrane permeability.
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Anticancer Agents: Certain hydrazone derivatives have shown promising anticancer activity,

acting through various mechanisms such as enzyme inhibition (e.g., urease inhibitors) or

inducing apoptosis.[15]

3.2 Ligand for Bioactive Metal Complexes
The oxygen and nitrogen atoms within the 2-Hydroxy-3-methylbenzhydrazide structure can

act as chelation sites for various metal ions. The resulting metal complexes often exhibit

enhanced biological activity compared to the parent ligand, a phenomenon attributed to

changes in properties like solubility, lipophilicity, and interaction with biological targets.

Experimental Workflow: From Synthesis to
Antimicrobial Screening
This section outlines a logical and self-validating workflow for synthesizing a novel Schiff base

from 2-Hydroxy-3-methylbenzhydrazide and evaluating its potential as an antimicrobial

agent.
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Phase 1: Synthesis & Characterization

Phase 2: Biological Evaluation

Step 1: Synthesize
2-Hydroxy-3-methylbenzhydrazide

(Protocol 2.2)

Step 2: Analytical Confirmation
(FT-IR, NMR, MS)

Purity Check

Step 3: Synthesize Schiff Base via
Condensation with selected Aldehyde

Validated Precursor

Step 4: Purify & Characterize
New Schiff Base Derivative

Crude Product

Step 5: In-vitro Antimicrobial Screening
(e.g., Agar Disc Diffusion Assay)

Pure Compound for Testing

Step 6: Determine Minimum
Inhibitory Concentration (MIC)

Identify Potency

Step 7: Cytotoxicity Assay
(e.g., MTT Assay)

Assess Safety Profile

Step 8: Data Analysis &
Structure-Activity Relationship (SAR) Study

Click to download full resolution via product page

Workflow from synthesis to biological evaluation.
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Safety and Handling
As a laboratory chemical, 2-Hydroxy-3-methylbenzhydrazide requires careful handling to

minimize risk.

Hazard Identification: The compound is classified as causing skin irritation, serious eye

irritation, and may cause respiratory irritation.[16] It is harmful if swallowed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.[17][18]

Handling: Use in a well-ventilated area or a fume hood to avoid inhalation of dust. Avoid

contact with skin and eyes. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[16] For

long-term storage, keep under an inert atmosphere at 2-8°C.[1]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

[17]

Conclusion and Future Perspectives
2-Hydroxy-3-methylbenzhydrazide (CAS 30991-42-5) is a compound of significant interest

due to its proven utility as a synthetic intermediate. Its structural framework is a launchpad for

the development of novel therapeutic agents, particularly in the realm of antimicrobial and

anticancer research. The straightforward synthesis of its Schiff base and metal complex

derivatives allows for the rapid generation of compound libraries for high-throughput screening.

Future research should focus on exploring the structure-activity relationships (SAR) of its

derivatives to design more potent and selective drug candidates. Furthermore, investigating its

potential in other areas, such as materials science and as a corrosion inhibitor, could open new

avenues for its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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